3-Methoxy-4-hydroxyphenylglycolaldehyde

Specification

• Description: 3-Methoxy-4-hydroxyphenylglycolaldehyde, also known as 4-hydroxy-3-methoxy mandelaldehyde, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 3-Methoxy-4-hydroxyphenylglycolaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methoxy-4-hydroxyphenylglycolaldehyde participates in a number of enzymatic reactions. In particular, 3-Methoxy-4-hydroxyphenylglycolaldehyde can be biosynthesized from normetanephrine; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In addition, 3-Methoxy-4-hydroxyphenylglycolaldehyde can be biosynthesized from metanephrine; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In humans, 3-methoxy-4-hydroxyphenylglycolaldehyde is involved in the disulfiram action pathway and the tyrosine metabolism pathway. 3-Methoxy-4-hydroxyphenylglycolaldehyde is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, tyrosinemia, transient, OF the newborn pathway, dopamine beta-hydroxylase deficiency, and the tyrosinemia type I pathway. Outside of the human body, 3-methoxy-4-hydroxyphenylglycolaldehyde can be found in a number of food items such as pot marjoram, grass pea, nuts, and green vegetables. This makes 3-methoxy-4-hydroxyphenylglycolaldehyde a potential biomarker for the consumption of these food products.
• CAS No.: 17592-23-3
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetaldehyde
• Standard InChI: InChI=1S/C9H10O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-5,8,11-12H,1H3
• Standard InChI Key: VISAJVAPYPFKCL-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C(C=O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C(C=O)O)O